Methyl 3-(3-pyrrolidinyloxy)propanoate hydrochloride

• IUPAC Name: methyl 3-pyrrolidin-3-yloxypropanoate;hydrochloride
• InChI: InChI=1S/C8H15NO3.ClH/c1-11-8(10)3-5-12-7-2-4-9-6-7;/h7,9H,2-6H2,1H3;1H
• InChI Key: QCNDDLDOFABVCT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCOC1CCNC1.Cl
• Molecular Formula: C8H16ClNO3
• Molecular Weight: 209.67 g/mol
• CAS No.: 1220037-21-7

Description

Methyl 3-(3-pyrrolidinyloxy)propanoate hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO3 and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization in Chemical Research

Methyl 3-(3-pyrrolidinyloxy)propanoate hydrochloride is involved in various synthesis and derivatization processes, contributing to the advancement of chemical research. For instance, its analogs have been synthesized for studying β-amino acid configurations, indicating its role in exploring molecular structures and reactions (Adamczyk & Reddy, 2001). The compound's derivatives have been utilized in studying unusual recyclization reactions, shedding light on complex chemical processes (Gimalova et al., 2013). Furthermore, the synthesis of derivatives involving this compound has led to insights into reaction pathways and the creation of new chemical entities (Mironiuk-Puchalska et al., 2008).

Structural and Spectroscopic Analysis

This compound and its derivatives have been subjects of structural and spectroscopic analysis, contributing to the field of material science and molecular characterization. The identification and characterization of its novel hydrochloride salts have been performed using techniques such as GC-MS and NMR, enhancing understanding of molecular structures and properties (Nycz et al., 2016). Additionally, X-ray diffraction methods have been employed to determine the crystal structure of related compounds, furthering knowledge in crystallography and molecular geometry (Xiang, 2005).

Environmental and Pharmaceutical Analysis

The compound and its analogs have been used in environmental and pharmaceutical analysis, indicating their importance in analytical chemistry and quality control. For instance, methyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride, a related compound, has been used as an ion-pairing reagent in the analysis of metal ions in environmental and pharmaceutical samples (Belin & Gülaçar, 2005).

Catalysis and Kinetic Studies

This compound has also played a role in catalysis and kinetic studies, contributing to the understanding of reaction mechanisms and process optimization. The catalytic properties of related compounds have been explored in the synthesis of important intermediates such as methyl 3-hydroxypropanoate, highlighting its relevance in industrial chemistry and process development (Yu-zhou & Zhen-kang, 2008).